Cas no 2172232-44-7 (tert-butyl N-1-(fluorosulfonyl)-3-methylhexan-2-ylcarbamate)

• Product Name: tert-butyl N-1-(fluorosulfonyl)-3-methylhexan-2-ylcarbamate
• CAS No: 2172232-44-7
• MF: C₁₂H₂₄FNO₄S
• MW: 297.386666297913
• CID: 6568044
• PubChem ID: 165532827
• Update Time: 2025-11-01

tert-butyl N-1-(fluorosulfonyl)-3-methylhexan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(fluorosulfonyl)-3-methylhexan-2-ylcarbamate
• 2172232-44-7
• EN300-1577476
• tert-butyl N-[1-(fluorosulfonyl)-3-methylhexan-2-yl]carbamate

• Inchi： 1S/C12H24FNO4S/c1-6-7-9(2)10(8-19(13,16)17)14-11(15)18-12(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,15)
• InChI Key： ILNVKAFILLDCOL-UHFFFAOYSA-N
• SMILES： S(CC(C(C)CCC)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 297.14100758g/mol
• Monoisotopic Mass: 297.14100758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.8Ų

Additional information on tert-butyl N-1-(fluorosulfonyl)-3-methylhexan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2172232-44-7 and Product Name: Tert-butyl N-1-(fluorosulfonyl)-3-methylhexan-2-ylcarbamate

The compound with the CAS number 2172232-44-7 and the product name Tert-butyl N-1-(fluorosulfonyl)-3-methylhexan-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluorosulfonyl group and a tert-butyl carbamate moiety in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The fluorosulfonyl group, in particular, is known for its ability to modulate the electronic properties of adjacent functional groups, thereby influencing the overall reactivity and binding affinity of the molecule. This feature has been leveraged in the design of novel therapeutic agents targeting various biological pathways.

The tert-butyl N-1-(fluorosulfonyl)-3-methylhexan-2-ylcarbamate molecule exhibits a complex structural architecture that combines hydrophobic and hydrophilic regions, making it a versatile scaffold for drug discovery. The tert-butyl carbamate moiety contributes to the compound's solubility and stability in aqueous environments, while the fluorosulfonyl group enhances its interaction with biological targets. Such structural characteristics are particularly relevant in the development of small-molecule inhibitors and modulators.

Recent studies have highlighted the importance of fluorinated carbamates in medicinal chemistry. These derivatives have shown promise in inhibiting enzymes involved in inflammatory processes, cancer metabolism, and infectious diseases. The Tert-butyl N-1-(fluorosulfonyl)-3-methylhexan-2-ylcarbamate compound is being investigated for its potential role as an intermediate in synthesizing novel therapeutic agents that could address unmet medical needs. Its unique chemical properties make it a compelling candidate for further exploration in both academic research and industrial drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the creation of such intricate molecules.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions of Tert-butyl N-1-(fluorosulfonyl)-3-methylhexan-2-ylcarbamate with potential biological targets. These studies have provided insights into how modifications at specific positions within the molecule can enhance its binding affinity and selectivity. Such computational approaches are integral to modern drug discovery pipelines, enabling researchers to predict and optimize molecular interactions before experimental validation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motifs have been explored as building blocks for materials science applications, including liquid crystals and functional polymers. The unique combination of electronic and steric properties offered by this molecule makes it a promising candidate for developing advanced materials with tailored functionalities.

In conclusion, the compound with CAS number 2172232-44-7 and product name Tert-butyl N-1-(fluorosulfonyl)-3-methylhexan-2-ylcarbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with its potential applications in drug development and materials science, make it a subject of considerable interest among researchers. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a pivotal role in shaping future therapeutic strategies.